Cas no 5272-33-3 (2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol)

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Properties

Names and Identifiers

• 2-Methyl-4-trimethylsilyl-3-butyn-2-ol
• (+/-)-2-Methyl-4-trimethylsilyl-3-butyn-2-ol
• 2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol
• 2-methyl-4-(trimethylsilyl)-3-butyn-2-ol
• 2-Methyl-4-trimethylsilyl-3-butyn-2-ol( /-)
• 2-methyl-4-trimethylsilylbut-3-yn-2-ol
• 3-HYDROXY-3-METHYL-1-TRIMETHYLSILYL-1-BUTYNE
• NSC 331768
• 3-Butyn-2-ol,2-methyl-4-(trimethylsilyl)-
• NSC331768
• UXOWFNWZWBCLDN-UHFFFAOYSA-N
• 3185AH
• AK160815
• 2-methyl-4-trimethylsilyl-but-3-yn
• MFCD00160794
• AMY3325
• SY064444
• SCHEMBL130331
• NSC-331768
• CS-M2009
• AKOS006346468
• DS-9791
• 3-Butyn-2-ol, 2-methyl-4-(trimethylsilyl)-
• FT-0691780
• DTXSID90318469
• A829226
• 5272-33-3
• 2-methyl-4-trimethylsilyl-but-3-yn-2-ol
• 2-methyl-4-(trimethylsilyl)but-3-yn-2-ol
• 2-methyl-4-trimethylsilyl-3-butyn-2-ol
• 3-Hydroxy-3-methyl-1-trimethylsilyl-1-butyne
• +Expand

• MDL： MFCD00160794
• InChIKey： UXOWFNWZWBCLDN-UHFFFAOYSA-N
• Inchi： 1S/C8H16OSi/c1-8(2,9)6-7-10(3,4)5/h9H,1-5H3
• SMILES： [Si](C#CC(C([H])([H])[H])(C([H])([H])[H])O[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 156.09700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.097
• Heavy Atom Count: 10
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.63810
• PSA: 20.23000
• Refractive Index: 1.467 (589.3 nm 20 ºC)
• Boiling Point: 156 ºC
• Melting Point: 42.5 ºC
• Flash Point: 66.8±19.8 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: solid
• Density: 0.882±0.06 g/cm3 (20 ºC 760 Torr),

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether